Cas no 2200935-31-3 (2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole)

• Product Name: 2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole
• CAS No: 2200935-31-3
• MF: C₁₄H₁₃F₃N₂O₄S₂
• MW: 394.389231443405
• CID: 6236259
• PubChem ID: 121150732
• Update Time: 2025-09-28

2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole Chemical and Physical Properties

Names and Identifiers

• F6471-3451
• 2-({1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole
• 2-[1-[4-(trifluoromethoxy)phenyl]sulfonylpyrrolidin-3-yl]oxy-1,3-thiazole
• AKOS032692016
• 2-((1-((4-(trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole
• 2200935-31-3
• 2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole

• Inchi： 1S/C14H13F3N2O4S2/c15-14(16,17)23-10-1-3-12(4-2-10)25(20,21)19-7-5-11(9-19)22-13-18-6-8-24-13/h1-4,6,8,11H,5,7,9H2
• InChI Key： TVFWDUJSAICBQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(N1CCC(C1)OC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 394.02688373g/mol
• Monoisotopic Mass: 394.02688373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole

Comprehensive Overview of 2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole (CAS No. 2200935-31-3)

The compound 2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole (CAS No. 2200935-31-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiazole ring linked to a pyrrolidine moiety via an ether bond, and further modified with a trifluoromethoxy group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for sulfonyl-containing compounds like 2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole has surged, driven by their versatility in drug discovery. The trifluoromethoxy group, known for its electron-withdrawing properties, enhances the compound's metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry. This aligns with the growing trend of optimizing small-molecule drugs for improved pharmacokinetics, a topic frequently searched in academic and industrial circles.

The thiazole ring, a common motif in heterocyclic chemistry, contributes to the compound's potential as a kinase inhibitor or GPCR modulator. Such functionalities are highly sought after in the development of therapies for neurodegenerative diseases and metabolic disorders, areas where users often search for breakthroughs. Additionally, the pyrrolidine segment offers conformational rigidity, which is critical for achieving selective target binding—a hot topic in structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Researchers are exploring sustainable methods to synthesize such complex molecules, reflecting the broader industry shift toward environmentally friendly processes. This resonates with the increasing public interest in sustainable pharmaceuticals, a frequently queried term in search engines.

In agrochemical applications, the compound's sulfonyl and trifluoromethoxy groups suggest potential utility as a crop protection agent. With the global focus on food security and pesticide resistance, innovations in this space are highly relevant. The compound's structural features may offer novel modes of action, a subject often explored in agricultural R&D forums.

Analytical characterization of CAS No. 2200935-31-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise quality control. These methods are pivotal for validating the compound's purity and structure, topics frequently searched by QC/QA professionals and process chemists.

In summary, 2-((1-((4-(Trifluoromethoxy)phenyl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole represents a multifaceted tool for researchers addressing challenges in drug design, agrochemical innovation, and sustainable synthesis. Its continued study is likely to yield insights that align with both scientific and societal priorities, making it a compound of enduring interest.